Potassium chloride Potassium chloride Potassium chloride appears as white colorless cubic crystals. Strong saline taste. (NTP, 1992)
Potassium chloride is a metal chloride salt with a K(+) counterion. It has a role as a fertilizer. It is a potassium salt, an inorganic chloride and an inorganic potassium salt.
A white crystal or crystalline powder used as an electrolyte replenisher, in the treatment of hypokalemia, in buffer solutions, and in fertilizers and explosives. The FDA withdrew its approval for the use of all solid oral dosage form drug products containing potassium chloride that supply 100 mg or more of potassium per dosage unit, except for controlled-release dosage forms and those products formulated for preparation of solution prior to ingestion.
Potassium Chloride is a metal halide composed of potassium and chloride. Potassium maintains intracellular tonicity, is required for nerve conduction, cardiac, skeletal and smooth muscle contraction, production of energy, the synthesis of nucleic acids, maintenance of blood pressure and normal renal function. This agent has potential antihypertensive effects and when taken as a nutritional supplement may prevent hypokalemia.
sylvine is a mineral.
Sylvite is a mineral with formula of KCl. The IMA symbol is Syl.
A white crystal or crystalline powder used as an electrolyte replenisher, in the treatment of hypokalemia, in buffer solutions, and in fertilizers and explosives.
A white crystal or crystalline powder used in BUFFERS; FERTILIZERS; and EXPLOSIVES. It can be used to replenish ELECTROLYTES and restore WATER-ELECTROLYTE BALANCE in treating HYPOKALEMIA.
See also: Dextrose; potassium chloride; sodium chloride (component of); Chloride Ion (has active moiety); Potassium Cation (has active moiety) ... View More ...
Brand Name: Vulcanchem
CAS No.: 7447-40-7
VCID: VC21076352
InChI: InChI=1S/ClH.K/h1H;/q;+1/p-1
SMILES: [Cl-].[K+]
Molecular Formula: ClK
KCl
Molecular Weight: 74.55 g/mol

Potassium chloride

CAS No.: 7447-40-7

Cat. No.: VC21076352

Molecular Formula: ClK
KCl

Molecular Weight: 74.55 g/mol

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Potassium chloride - 7447-40-7

Specification

Description Potassium chloride appears as white colorless cubic crystals. Strong saline taste. (NTP, 1992)
Potassium chloride is a metal chloride salt with a K(+) counterion. It has a role as a fertilizer. It is a potassium salt, an inorganic chloride and an inorganic potassium salt.
A white crystal or crystalline powder used as an electrolyte replenisher, in the treatment of hypokalemia, in buffer solutions, and in fertilizers and explosives. The FDA withdrew its approval for the use of all solid oral dosage form drug products containing potassium chloride that supply 100 mg or more of potassium per dosage unit, except for controlled-release dosage forms and those products formulated for preparation of solution prior to ingestion.
Potassium Chloride is a metal halide composed of potassium and chloride. Potassium maintains intracellular tonicity, is required for nerve conduction, cardiac, skeletal and smooth muscle contraction, production of energy, the synthesis of nucleic acids, maintenance of blood pressure and normal renal function. This agent has potential antihypertensive effects and when taken as a nutritional supplement may prevent hypokalemia.
sylvine is a mineral.
Sylvite is a mineral with formula of KCl. The IMA symbol is Syl.
A white crystal or crystalline powder used as an electrolyte replenisher, in the treatment of hypokalemia, in buffer solutions, and in fertilizers and explosives.
A white crystal or crystalline powder used in BUFFERS; FERTILIZERS; and EXPLOSIVES. It can be used to replenish ELECTROLYTES and restore WATER-ELECTROLYTE BALANCE in treating HYPOKALEMIA.
See also: Dextrose; potassium chloride; sodium chloride (component of); Chloride Ion (has active moiety); Potassium Cation (has active moiety) ... View More ...
CAS No. 7447-40-7
Molecular Formula ClK
KCl
Molecular Weight 74.55 g/mol
IUPAC Name potassium;chloride
Standard InChI InChI=1S/ClH.K/h1H;/q;+1/p-1
Standard InChI Key WCUXLLCKKVVCTQ-UHFFFAOYSA-M
Isomeric SMILES [Cl-].[K+]
Impurities Contaminants: Magnesium sulfate salts
/Chemical grade KCl/ Industrial & Refined grade: Na, Br, SO4, Ca, Ca & Mg, Pb, Fe, Cu, Ni, Cr, Mo, V, Ti
Impurities are usually sodium chloride and magnesium chloride
NaCl, bromide and alkaline earth sulfates, depending on the raw material and production process
SMILES [Cl-].[K+]
Canonical SMILES [Cl-].[K+]
Boiling Point Sublimes at 2732 °F (NTP, 1992)
Sublimes 1500 °C
Specific heat = 693.7 J/kg-K; Heat of fusion = 337.7 kJ/mol; Enthalpy of formation = -436.7 kJ/mol; Entropy (S) = 82.55 J/mol-K; Dielectric constant (at 1X10+6 Hz) = 4.68; Thermal coeff of expansion (15-25 °C) = 33.7X10-6/K; Boiling point of saturated solution at 1.013 bar = 108.6 °C
Colorform White crystals or crystalline powder
Colorless crystals
Colorless, elongated, prismatic, or cubical crystals or as a white granular powde
Melting Point 1418 °F (NTP, 1992)
771 °C
770-773 °C

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